N-(4-fluoro-3-(trifluoromethyl)phenyl)-2-(2-(pyridin-2-ylamino)thiazol-4-yl)acetamide

• IUPAC Name: N-[4-fluoro-3-(trifluoromethyl)phenyl]-2-[2-(pyridin-2-ylamino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C17H12F4N4OS/c18-13-5-4-10(7-12(13)17(19,20)21)23-15(26)8-11-9-27-16(24-11)25-14-3-1-2-6-22-14/h1-7,9H,8H2,(H,23,26)(H,22,24,25)
• InChI Key: GQOQPDGFKKZZHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC2=NC(=CS2)CC(=O)NC3=CC(=C(C=C3)F)C(F)(F)F
• Molecular Formula: C17H12F4N4OS
• Molecular Weight: 396.4 g/mol

Description

N-(4-fluoro-3-(trifluoromethyl)phenyl)-2-(2-(pyridin-2-ylamino)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C17H12F4N4OS and its molecular weight is 396.36. The purity is usually 95%.
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Scientific Research Applications

Selective Fluorinating Agents

• Electrophilic Fluorination : Research on perfluoro-N-(4-pyridyl)acetamide derivatives demonstrates their utility as site-selective electrophilic fluorinating agents under mild conditions. These compounds exhibit the ability to fluorinate various organic substrates, showcasing the potential for chemical synthesis applications (Banks et al., 1996).

Anticancer and Kinase Inhibition

• Src Kinase Inhibitory and Anticancer Activities : A study on thiazolyl N-benzyl-substituted acetamide derivatives highlights their role as Src kinase inhibitors with potential anticancer activities. The research indicates the significance of the pyridine ring and N-benzyl substitution in influencing the biological activity of such compounds (Fallah-Tafti et al., 2011).

Metabolic Stability and PI3K/mTOR Inhibition

• Improving Metabolic Stability : Investigations into phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors have led to the development of compounds with enhanced metabolic stability. Such research is crucial for developing more effective and stable therapeutic agents (Stec et al., 2011).